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Compound of Interest

Compound Name: Influenza A NP (366-374)

Cat. No.: B12375292

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper reconstitution,

storage, and handling of lyophilized Influenza Nucleoprotein (NP) (366-374) peptide.

Adherence to these guidelines is crucial for maintaining the peptide's biological activity and

ensuring reproducible experimental outcomes.

Product Information
The Influenza NP (366-374) peptide is a well-characterized, immunodominant epitope from the

influenza A virus nucleoprotein. It is a key reagent in immunological research, particularly in

studies involving T-cell responses to influenza infection.

Table 1: Peptide Specifications
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Property Description

Sequence
H-Ala-Ser-Asn-Glu-Asn-Met-Glu-Thr-Met-OH

(ASNENMETM)[1][2][3]

Molecular Weight Approximately 1026.12 g/mol [3]

Purity Typically >95% as determined by HPLC[1][4]

Appearance Lyophilized white powder[1]

Biological Context
H2-Db-restricted epitope from Influenza

A/PR/8/34 nucleoprotein[1][5]

Reconstitution Protocol
Proper reconstitution is a critical step to ensure the peptide is fully solubilized and retains its

biological activity.[6] The following protocol outlines the best practices for reconstituting

lyophilized Influenza NP (366-374) peptide.

Materials Required
Lyophilized Influenza NP (366-374) peptide vial

Sterile, high-purity solvent (e.g., sterile water, DMSO, or PBS)

Sterile, calibrated micropipettes and tips

Vortex mixer or sonicator (optional)

Sterile microcentrifuge tubes for aliquoting

Step-by-Step Reconstitution Procedure
Equilibrate the Vial: Before opening, allow the lyophilized peptide vial to equilibrate to room

temperature for at least 15-20 minutes.[7][8] This prevents condensation from forming inside

the vial, which can affect the peptide's stability.

Solvent Selection: The choice of solvent depends on the peptide's properties and the

intended downstream application. For Influenza NP (366-374), several solvents can be used.
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Sterile Water: This peptide is generally soluble in water.[1]

Dimethyl Sulfoxide (DMSO): For preparing high-concentration stock solutions, DMSO can

be used.[5][9] Note that DMSO can be toxic to cells at higher concentrations.

Phosphate-Buffered Saline (PBS): For biological assays, PBS at a physiological pH is a

suitable solvent.

Calculating Solvent Volume: Determine the required volume of solvent to achieve the desired

stock solution concentration. For example, to create a 1 mg/mL stock solution from 1 mg of

peptide, add 1 mL of solvent.

Dissolving the Peptide:

Aseptically add the calculated volume of the chosen solvent to the vial.

Gently swirl or vortex the vial to dissolve the peptide.[8] Avoid vigorous shaking, as this

can cause peptide aggregation or degradation.[6]

For peptides that are difficult to dissolve, brief sonication may be helpful.[8]

Visual Inspection: After mixing, visually inspect the solution to ensure it is clear and free of

any particulate matter.[6] If precipitation is observed, sonication or gentle warming may be

necessary to fully dissolve the peptide.

Storage and Stability
Proper storage of both lyophilized and reconstituted peptides is essential to maintain their

integrity and activity over time.

Table 2: Storage Conditions and Stability
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Form
Storage
Temperature

Duration Notes

Lyophilized -20°C or lower Up to 48 months

Keep in a desiccator

to protect from

moisture.[8][10]

Reconstituted (in

Water/PBS)
-20°C or lower Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Reconstituted (in

DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

Application Protocols
Influenza NP (366-374) peptide is primarily used to stimulate antigen-specific T-cells in various

immunological assays.

T-Cell Stimulation for ELISpot or Intracellular Cytokine
Staining (ICS)
This protocol describes the general steps for using the reconstituted peptide to stimulate

splenocytes for the detection of cytokine-producing T-cells.

Prepare a Working Solution: Dilute the reconstituted peptide stock solution to the desired

final concentration (typically in the range of 1-10 µg/mL) in complete cell culture medium.

Cell Stimulation:

Plate splenocytes or peripheral blood mononuclear cells (PBMCs) at an appropriate

density in a 96-well plate.

Add the peptide working solution to the cells.

Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO2) for the

desired period (e.g., 18-24 hours for ELISpot, 6 hours for ICS with a protein transport
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inhibitor).

Downstream Analysis: Proceed with the specific protocol for ELISpot or ICS to detect and

quantify the antigen-specific T-cell response.

Visualized Workflows
Peptide Reconstitution Workflow
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Figure 1: Lyophilized Peptide Reconstitution Workflow
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Caption: Workflow for reconstituting lyophilized peptides.
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T-Cell Stimulation Experimental Workflow

Figure 2: T-Cell Stimulation Experimental Workflow
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Caption: Workflow for T-cell stimulation assays.

Troubleshooting
Table 3: Common Issues and Solutions
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Issue Possible Cause Recommended Solution

Peptide will not dissolve
Peptide has low solubility in

the chosen solvent.

Try gentle warming (to 37°C)

or brief sonication. If using an

aqueous solvent, try switching

to DMSO to create a high-

concentration stock, then dilute

into your aqueous buffer.

Inconsistent experimental

results

Improper storage leading to

peptide degradation; repeated

freeze-thaw cycles.

Aliquot the reconstituted

peptide into single-use

volumes to avoid multiple

freeze-thaw cycles. Ensure

proper storage temperatures

are maintained.

Cell toxicity in assays
High concentration of solvent

(e.g., DMSO).

Ensure the final concentration

of the solvent in the cell culture

medium is below the toxic

threshold (typically <0.5% for

DMSO).

By following these detailed application notes and protocols, researchers, scientists, and drug

development professionals can ensure the reliable and effective use of lyophilized Influenza NP

(366-374) peptide in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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